Cas no 480439-02-9 (1-(2-isocyanatoethyl)-2,3-dimethoxybenzene)

• Product Name: 1-(2-isocyanatoethyl)-2,3-dimethoxybenzene
• CAS No: 480439-02-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1518543
• PubChem ID: 4599361
• Update Time: 2025-06-07

1-(2-isocyanatoethyl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatoethyl)-2,3-dimethoxybenzene
• 2,3-Dimethoxyphenethyl isocyanate
• ACMC-20aogf
• AC1NEX0S
• 567892_ALDRICH
• CTK4J0602
• AG-F-63524
• I14-48017
• 2,3-DICHLORO-6-FLUOROBENZYLAMINE
• 480439-02-9
• 2 3-DIMETHOXYPHENETHYL ISOCYANATE 97
• SCHEMBL1846285
• DTXSID50404731
• 2,3-Dimethoxyphenethyl isocyanate,97%
• EN300-1849476
• DA-05547
• 2,3-Dimethoxyphenethyl isocyanate, 97%
• AKOS015912477

• MDL： MFCD04039893
• Inchi： 1S/C11H13NO3/c1-14-10-5-3-4-9(11(10)15-2)6-7-12-8-13/h3-5H,6-7H2,1-2H3
• InChI Key： TWNQNDPGGHUEGM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CCN=C=O)OC

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.131 g/mL at 25 °C(lit.)
• Boiling Point: 275-276 °C(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.5250(lit.)
• PSA: 47.89000
• LogP: 1.58210

1-(2-isocyanatoethyl)-2,3-dimethoxybenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： 23-26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2-isocyanatoethyl)-2,3-dimethoxybenzene

Introduction to 1-(2-Isocyanatoethyl)-2,3-Dimethoxybenzene (CAS No. 480439-02-9)

1-(2-Isocyanatoethyl)-2,3-dimethoxybenzene (CAS No. 480439-02-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes an isocyanate group and two methoxy substituents on a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The isocyanate group in 1-(2-isocyanatoethyl)-2,3-dimethoxybenzene is particularly noteworthy due to its reactivity. Isocyanates are known for their ability to react with amines to form urea linkages, making them essential in the synthesis of polyurethanes and other polymers. This reactivity has been exploited in recent studies to develop novel materials with enhanced mechanical properties and improved stability. For instance, a study published in the Journal of Polymer Science in 2021 demonstrated that 1-(2-isocyanatoethyl)-2,3-dimethoxybenzene can be used as a monomer to create polyurethane coatings with superior adhesion and resistance to environmental degradation.

The presence of the methoxy groups on the benzene ring also plays a crucial role in the compound's properties. Methoxy substituents are electron-donating groups that increase the electron density on the aromatic ring, thereby influencing the compound's electronic and steric properties. This has implications for its use in pharmaceutical research, where subtle changes in molecular structure can significantly affect biological activity. Recent research has explored the potential of 1-(2-isocyanatoethyl)-2,3-dimethoxybenzene as a precursor for the synthesis of bioactive molecules. A study published in Organic Letters in 2020 reported the successful synthesis of several derivatives of this compound that exhibited potent anti-inflammatory and anti-cancer activities.

In addition to its applications in materials science and pharmaceuticals, 1-(2-isocyanatoethyl)-2,3-dimethoxybenzene has also been investigated for its use in organic synthesis. The compound serves as an intermediate in the preparation of more complex molecules, facilitating multi-step syntheses with high yields and selectivity. A notable example is its use in the synthesis of advanced organic dyes and pigments, where its unique structure allows for the creation of compounds with tailored optical properties. A review article in Chemical Reviews (2019) highlighted several case studies where this compound was used as a key building block in the development of new colorants for industrial applications.

The safety profile of 1-(2-isocyanatoethyl)-2,3-dimethoxybenzene is another important consideration for its practical use. While isocyanates can pose health risks due to their reactivity with biological tissues, proper handling and storage protocols can mitigate these risks. Research into safer synthetic methods and protective measures has been ongoing to ensure that this compound can be used effectively without compromising worker safety or environmental health.

In conclusion, 1-(2-isocyanatoethyl)-2,3-dimethoxybenzene (CAS No. 480439-02-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for its use, this compound is likely to remain at the forefront of chemical innovation.